Cas no 57471-32-6 (Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride)
57471-32-6 structure
Product Name:Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride
CAS No:57471-32-6
MF:C8H10ClNO2
MW:187.623501300812
CID:335597
PubChem ID:55212040
Update Time:2025-04-19
Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride
- 1-(5-amino-2-hydroxyphenyl)ethanone,hydrochloride
- 5-Amino-2-hydroxyacetophenone hydrochloride
- AKOS006228691
- 1-(5-Amino-2-hydroxyphenyl)ethan-1-one--hydrogen chloride (1/1)
- 57471-32-6
- DTXSID10716882
- 3-Acetyl-4-hydroxyaniline Hydrochloride
- SCHEMBL925928
- 1-(5-amino-2-hydroxyphenyl)ethanone;hydrochloride
-
- Inchi: 1S/C8H9NO2.ClH/c1-5(10)7-4-6(9)2-3-8(7)11;/h2-4,11H,9H2,1H3;1H
- InChI Key: VDWITVADMLXLNH-UHFFFAOYSA-N
- SMILES: Cl.OC1=CC=C(C=C1C(C)=O)N
Computed Properties
- Exact Mass: 187.0400063g/mol
- Monoisotopic Mass: 187.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Melting Point: 231 ºC (ethanol )
Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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